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Compound of Interest

Compound Name: (S)-Timolol-d9 (maleate)

Cat. No.: B12423472

Get Quote

Abstract This technical guide provides a comprehensive analysis of (S)-Timolol-d9 (maleate),
a stable isotope-labeled analog of the non-selective beta-adrenergic antagonist Timolol.

Designed for use in high-precision bioanalytical applications, specifically as an Internal

Standard (IS) in LC-MS/MS workflows, this compound mitigates matrix effects and ionization

variability. This document details its chemical structure, physicochemical properties, synthesis

pathways, and analytical protocols, serving as a reference for drug metabolism and

pharmacokinetics (DMPK) scientists.

Chemical Identity and Structure
(S)-Timolol-d9 (maleate) is the deuterated salt form of (S)-Timolol.[1][2] The "d9" designation

refers to the substitution of nine hydrogen atoms with deuterium (

H) on the tert-butyl group. This specific labeling position is chosen for its metabolic stability,
ensuring the isotopic label remains intact during biological handling.
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Parameter Details

Chemical Name
(S)-1-(tert-butyl-d9-amino)-3-[(4-morpholin-4-yl-

1,2,5-thiadiazol-3-yl)oxy]propan-2-ol maleate

Common Name (S)-Timolol-d9 maleate

Parent CAS 26921-17-5 (Unlabeled Timolol Maleate)

Stereochemistry (S)-Enantiomer (Levo-isomer)

Labeling
Deuterium (

H) x 9 on the tert-butyl moiety

Salt Form Maleate (1:1 molar ratio)

Structural Visualization
The following diagram illustrates the connectivity of the molecule, highlighting the deuterated

tert-butyl group and the maleate counter-ion interaction.

Figure 1: Structural schematic of (S)-Timolol-d9 Maleate highlighting the d9-labeled moiety.
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Physicochemical Properties[5][6][10][11][12][13][14]
The incorporation of deuterium increases the molecular weight by approximately 9 Daltons

compared to the unlabeled parent, shifting the mass-to-charge ratio (
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) significantly to prevent spectral overlap (crosstalk) with the M+0 isotopes of the analyte.

Molecular Data[3][4][10][15]
Property

Unlabeled Parent (Timolol
Maleate)

(S)-Timolol-d9 Maleate

Molecular Formula (Salt)

Formula Weight (Salt) 432.49 g/mol ~441.55 g/mol

Exact Mass (Free Base) 316.1569 325.2134 (+9.056 Da)

pKa (Amine) 9.21 ~9.2 (Negligible isotope effect)

Solubility
Soluble in water, methanol,

ethanol

Soluble in water, methanol,

ethanol

Appearance
White to off-white crystalline

powder
White to off-white solid

Isotopic Purity & Stability
Isotopic Enrichment: Typically

99 atom % D. This minimizes the contribution of the d0-d8 isotopologues, which could
otherwise interfere with the quantitation of the unlabeled drug.

Chemical Stability: The C-D bond is stronger than the C-H bond (primary kinetic isotope

effect). However, since the labeling is on the tert-butyl group (which is generally metabolically

stable even in the unlabeled form), the metabolic profile remains largely comparable to the

parent, making it an ideal internal standard.

Synthesis and Preparation
The synthesis of (S)-Timolol-d9 typically follows a convergent pathway, ensuring

stereochemical retention at the chiral center.

Synthetic Pathway
The core reaction involves the ring-opening of a chiral epoxide intermediate by a deuterated

amine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12423472?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Precursor Preparation: (S)-2-((4-morpholino-1,2,5-thiadiazol-3-yloxy)methyl)oxirane is

synthesized from 3-chloro-4-morpholino-1,2,5-thiadiazole and (S)-glycidol.

Isotope Incorporation: The epoxide is reacted with tert-butyl-d9-amine (commercially

available or synthesized from acetone-d6 via Grignard and Ritter reaction sequences).

Salt Formation: The resulting free base is treated with maleic acid in a solvent (e.g.,

isopropanol or acetone) to precipitate the maleate salt.

Handling and Storage
Storage: -20°C is recommended for long-term stability to prevent hygroscopic degradation.

Reconstitution: Stock solutions should be prepared in methanol or DMSO. Working solutions

in aqueous buffers should be prepared fresh or stored at 4°C for limited periods.

Analytical Applications: LC-MS/MS Internal
Standard[1][7][9][16]
(S)-Timolol-d9 is the "gold standard" IS for quantifying Timolol in biological matrices (plasma,

aqueous humor, urine) because it co-elutes with the analyte while providing mass spectral

differentiation.

Mass Spectrometry Parameters
The +9 Da mass shift allows for clean separation in Multiple Reaction Monitoring (MRM)

modes.

Compound Polarity
Precursor Ion (

)

Product Ion (

)

Collision
Energy (eV)

Timolol

(Unlabeled)

Positive (

)

317.2
261.1 (Loss of

)
25-30

(S)-Timolol-d9
Positive (

)

326.2
261.1 (Loss of

?)*
25-30
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> Note: The fragmentation pattern is critical. If the major fragment involves the loss of the tert-

butyl group (which carries the d9 label), the product ion for both labeled and unlabeled forms

might be identical (

261.1). In this case, specificity relies entirely on the precursor ion selection (Q1). Alternatively, a
fragment retaining the tert-butyl group must be selected if Q1 isolation is insufficient, though Q1
separation is usually adequate.

Bioanalytical Workflow
The following Graphviz diagram outlines the standard protocol for extracting and quantifying

Timolol using the d9-IS.
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Figure 2: LC-MS/MS Bioanalytical Workflow using (S)-Timolol-d9 as Internal Standard.
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Why Use d9 over d5 or 13C?
Crosstalk Avoidance: A +9 Da shift is substantial. Natural isotopic abundance (M+1, M+2) of

the parent drug contributes <0.1% to the M+9 channel, ensuring high sensitivity and

accuracy at the Lower Limit of Quantitation (LLOQ).

Co-elution: Deuterated analogs may show slight retention time shifts (usually eluting slightly

earlier) compared to the parent on C18 columns due to the "deuterium isotope effect" on

lipophilicity. However, with d9 on the tert-butyl group, this shift is minimal compared to

labeling on the core ring system, ensuring the IS experiences the same matrix

suppression/enhancement as the analyte.

Safety and Handling
While (S)-Timolol-d9 is primarily a research tool, it shares the pharmacological properties of

Timolol (a potent beta-blocker).

Hazard Class: Toxic if swallowed; suspected of damaging fertility or the unborn child

(Reproductive Toxicity).

PPE: Wear nitrile gloves, safety goggles, and use within a fume hood to avoid inhalation of

powder.

Disposal: Dispose of as hazardous chemical waste containing organic nitrogen and sulfur

compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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